![molecular formula C10H11F3N2O B1387556 6,6-dimethyl-3-(trifluoromethyl)-1,5,6,7-tetrahydro-4H-indazol-4-one CAS No. 908111-34-2](/img/structure/B1387556.png)
6,6-dimethyl-3-(trifluoromethyl)-1,5,6,7-tetrahydro-4H-indazol-4-one
Overview
Description
Synthesis Analysis
The synthesis of a similar compound, nirmatrelvir MTBE solvate, was synthesized from the starting material methyl (1R,2S,5S)-6,6-dimethyl-3-azabicyclo [3.1.0]hexane-2-carboxylate, HCl salt in six steps . Compound (20), used in the fourth step of Scheme 1A, is synthesized in two reactions . Another source mentions a process for the preparation of 6, 6-dimethyl-3-azabicyclo- [3.1.0]-hexane compounds and enantiomeric salts thereof .Scientific Research Applications
Computational Studies and Tautomerism
- Computational Analysis of Tautomers : Computational studies on derivatives of 1,5,6,7-tetrahydro-4H-indazol-4-one, including 6,6-dimethyl-3-(trifluoromethyl)-1,5,6,7-tetrahydro-4H-indazol-4-one, have been performed to establish the most stable tautomer, aligning with experimental data (Pérez Medina, López, & Claramunt, 2006).
Structural and Supramolecular Studies
- Crystal Structure and Tautomerism : X-ray crystallography and multinuclear magnetic resonance spectroscopy were used to characterize and establish the most stable tautomer of various 1,5,6,7-tetrahydro-4H-indazol-4-one derivatives, including the 6,6-dimethyl variant (Claramunt et al., 2006).
- Structural Effects of Fluorination : The structures of fluorinated NH-indazoles, including 3-trifluoromethyl and 3-trifluoromethyl-4,5,6,7-tetrafluoroindazoles, have been analyzed to understand the effect of fluorination on supramolecular structure, with studies on hydrogen bonds and aromatic interactions (Teichert et al., 2007).
Synthesis and Chemical Reactions
- Regioselective Synthesis : Studies have focused on the regioselective synthesis of polyfluoroalkyl-substituted derivatives of 1H-indazol-4(5H)-ones, demonstrating high selectivity in the formation of these compounds (Khlebnikova et al., 2012).
- Cycloaddition Reactions : Research on 1,3-dipolar cycloaddition reactions involving 5-arylmethylidene derivatives of 1,5,6,7-tetrahydro-4H-indazol-4-ones has been conducted, focusing on the formation of novel spiro[indazole-5,3′-pyrazole] derivatives (Ren, Kuang, & Li, 2018).
Supramolecular Assembly
- Perfluorinated Indazolato Metal Complexes : Research into the formation of perfluorinated indazolato coinage metal complexes explores diverse stoichiometry and supramolecular assembly, highlighting the role of extended aromaticity and electron-withdrawing properties (Kleinwächter et al., 2013).
Fluorinated Azo-Compounds
- Conversion into Indazoles : Studies on the thermal conversion of fluorinated azo-compounds into indazoles have been conducted, offering insights into the formation of specific indazole derivatives (Alty & Banks, 1988).
Mechanism of Action
Target of Action
The compound 6,6-Dimethyl-3-(trifluoromethyl)-6,7-dihydro-1H-indazol-4(5H)-one, also known as 6,6-dimethyl-3-(trifluoromethyl)-1,5,6,7-tetrahydro-4H-indazol-4-one or 6,6-dimethyl-3-(trifluoromethyl)-5,7-dihydro-1H-indazol-4-one, is a crucial component in several antiviral medications . It plays a key role in the production of boceprevir , a well-known protease inhibitor for the hepatitis C virus, and pf-07321332 , an oral medication used for the treatment of COVID-19 .
Biochemical Pathways
The compound is synthesized through an innovative approach that utilizes intramolecular cyclopropanation of alpha-diazoacetates via Ru (II) catalysis and the Gabriel synthesis . This method enables the synthesis of the compound from 3-methyl-2-butenol in seven distinct steps .
Properties
IUPAC Name |
6,6-dimethyl-3-(trifluoromethyl)-5,7-dihydro-1H-indazol-4-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11F3N2O/c1-9(2)3-5-7(6(16)4-9)8(15-14-5)10(11,12)13/h3-4H2,1-2H3,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OFQAFLDKWBQAJI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC2=C(C(=O)C1)C(=NN2)C(F)(F)F)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11F3N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80657814 | |
Record name | 6,6-Dimethyl-3-(trifluoromethyl)-1,5,6,7-tetrahydro-4H-indazol-4-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80657814 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
232.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
908111-34-2 | |
Record name | 6,6-Dimethyl-3-(trifluoromethyl)-1,5,6,7-tetrahydro-4H-indazol-4-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80657814 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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